Cas no 166764-79-0 (2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)-)

2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)- structure
166764-79-0 structure
Product Name:2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)-
CAS No:166764-79-0
MF:C22H18N2OS2
MW:390.521122455597
CID:1347572
Update Time:2024-08-17

2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile,3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)-
    • 2-Propenenitrile, 3-(phenylamino)-3-[(phenylmethyl)thio]-2-(phenylsulfinyl)-, (Z)- (9CI)
    • Inchi: 1S/C22H18N2OS2/c23-16-21(27(25)20-14-8-3-9-15-20)22(24-19-12-6-2-7-13-19)26-17-18-10-4-1-5-11-18/h1-15,24H,17H2/b22-21-
    • InChI Key: SSZXTPKMHWBOQA-DQRAZIAOSA-N
    • SMILES: C(#N)/C(/S(C1=CC=CC=C1)=O)=C(\NC1=CC=CC=C1)/SCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 390.08624

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 586.5±50.0 °C(Predicted)
  • PSA: 52.89
  • pka: -3.51±0.70(Predicted)
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